Cas no 1251620-32-2 (N-(4-methoxyphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: N-(4-methoxyphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251620-32-2
• MF: C₂₂H₂₂N₄O₄S
• MW: 438.499483585358
• CID: 6063874
• PubChem ID: 49666106
• Update Time: 2025-05-20

N-(4-methoxyphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CHEMBL4526339
• F3406-8486
• N-(4-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• N-(3-methoxybenzyl)-N-(4-methoxyphenyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• 1251620-32-2
• N-(3-methoxybenzyl)-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• AKOS021881894

• Inchi： 1S/C22H22N4O4S/c1-16-23-24-22-12-11-21(15-25(16)22)31(27,28)26(18-7-9-19(29-2)10-8-18)14-17-5-4-6-20(13-17)30-3/h4-13,15H,14H2,1-3H3
• InChI Key： LNMJHNWLZFEXQH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=C(C)N2C=1)(N(C1C=CC(=CC=1)OC)CC1C=CC=C(C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 438.13617637g/mol
• Monoisotopic Mass: 438.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(4-methoxyphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide

Comprehensive Analysis of N-(4-methoxyphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS 1251620-32-2)

The compound N-(4-methoxyphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide, identified by its CAS number 1251620-32-2, represents a sophisticated sulfonamide derivative with a unique triazolopyridine core. This molecular structure has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies. The presence of dual methoxyphenyl groups and a sulfonamide moiety enhances its binding affinity to specific biological targets, making it a subject of interest in drug discovery pipelines.

Recent advancements in AI-driven drug discovery have highlighted the importance of sulfonamide-based compounds like 1251620-32-2. Researchers are increasingly leveraging machine learning algorithms to predict the bioactivity and pharmacokinetic properties of such molecules. This aligns with the growing demand for precision medicine and personalized therapeutics, where compounds with tailored functional groups play a pivotal role. The triazolopyridine scaffold in this molecule is particularly noteworthy for its stability and versatility in medicinal chemistry applications.

From a synthetic chemistry perspective, the preparation of N-(4-methoxyphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide involves multi-step organic transformations. Key steps include the introduction of the sulfonamide group and the strategic placement of methoxy substituents on the phenyl rings. These modifications are crucial for optimizing the compound's solubility and bioavailability, which are critical factors in drug development. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound and ensure its purity.

The pharmacological potential of CAS 1251620-32-2 extends to its interaction with various enzymatic systems. Preliminary studies suggest that the triazolopyridine-sulfonamide hybrid may exhibit inhibitory effects on specific kinases or receptors involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for treating chronic inflammatory conditions, a hot topic in biopharmaceutical research. Moreover, the compound's structural features make it a candidate for further exploration in cancer therapeutics, where sulfonamide derivatives have shown promise.

Environmental and safety assessments of 1251620-32-2 indicate that it complies with standard laboratory handling protocols. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers are also investigating its green chemistry synthesis routes to align with sustainable practices, a trending focus in modern chemical industries.

In conclusion, N-(4-methoxyphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide stands as a compelling example of how advanced molecular design can address contemporary challenges in drug discovery and therapeutic innovation. Its multifaceted applications, combined with the rising integration of computational chemistry tools, position it as a valuable asset for future scientific breakthroughs.